Cas no 45752-18-9 ()

structure

Product Name:

CAS No:45752-18-9

Molecular Formula:C₉H₉S+

Molecular Weight:149.233

CID:2828108

PubChem ID:13743300

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Properties

Names and Identifiers

Computed Properties

Exact Mass: 149.04249646g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 149.04249646g/mol
Heavy Atom Count: 10
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 1Å²

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